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Compound of Interest

1-benzyl-N-methylipiperidin-3-
Compound Name:
amine

Cat. No.: B1287447

An In-depth Technical Guide to (3R)-1-benzylpiperidin-3-amine

This technical guide provides a comprehensive overview of the core physical and chemical
properties, synthesis, and applications of (3R)-1-benzylpiperidin-3-amine, a chiral amine widely
utilized as a key intermediate in pharmaceutical research and development. This document is
intended for researchers, scientists, and professionals in the field of drug discovery and organic
synthesis.

Compound Identification

(3R)-1-benzylpiperidin-3-amine is a chiral piperidine derivative featuring a benzyl group at the
1-position and an amine group at the 3-position with R-stereochemistry.

Identifier Value

IUPAC Name (3R)-1-benzylpiperidin-3-amine[1]

CAS Number 168466-84-0[1][2]

Molecular Formula C12H18N2[1][2]

SMILES C1C--INVALID-LINK--N[1]

InChlKey HARWNWOLWMTQCC-GFCCVEGCSA-N[1]
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Physicochemical Properties

The physical and chemical properties of (3R)-1-benzylpiperidin-3-amine are summarized
below. These properties are crucial for its handling, storage, and application in various
chemical reactions.

Property Value Source

Molecular Weight 190.28 g/mol [1][2]

White to off-white crystalline

Appearance powder or yellow liquid/solid. N/A
[2]

Melting Point 63-65 °C

Boiling Point 281.2 £ 33.0 °C (Predicted) [2]

Density 1.037 + 0.06 g/cm? (Predicted) [2]

pKa 10.21 + 0.20 (Predicted) [2]

Flash Point 113 °C [2]

Limited solubility in water;
Solubility soluble in organic solvents like ~ N/A

ethanol and chloroform.[2]

Storage Temperature 2-8°C, protected from light.[2] N/A

Experimental Protocols
Synthesis via Hofmann Rearrangement

A common method for the preparation of (3R)-1-benzylpiperidin-3-amine involves the Hofmann
rearrangement of a corresponding amide.[2]

Starting Material: (R)-1-benzylpiperidine-3-carboxamide
Reagents and Conditions:

o Water
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30% aqueous sodium hydroxide (10 eq.)

Tetrahydrofuran (THF)

Aqueous sodium hypochlorite solution (1.5 eq.)

Toluene for extraction

Procedure:

¢ (R)-1-benzylpiperidine-3-carboxamide is mixed with water, 30% aqueous sodium hydroxide,
THF, and an aqueous sodium hypochlorite solution.[2]

e The reaction mixture is stirred at 15°C for 1 hour.[2]

e The mixture is then heated to 60°C and stirred for an additional 2 hours.[2]
o Upon completion, the reaction is cooled to 20°C.[2]

e The product is extracted three times with toluene.[2]

e The combined organic layers are concentrated under reduced pressure to yield (3R)-1-
benzylpiperidin-3-amine as a yellow-brown oil.[2]

A generalized workflow for this synthesis and purification process is depicted below.
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General Synthesis and Purification Workflow
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Caption: A flowchart of the synthesis of (3R)-1-benzylpiperidin-3-amine.
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Biological Activity and Applications

(3R)-1-benzylpiperidin-3-amine serves as a crucial building block in the synthesis of more
complex, biologically active molecules. Its structural features, particularly the chiral amine on a
piperidine scaffold, make it a valuable intermediate for pharmaceutical development.

Research indicates that compounds derived from the 1-benzylpiperidin-3-amine core may have
applications in treating neurological disorders.[3] Studies have explored the potential for these
derivatives to interact with and modulate neurotransmitter systems, including dopamine and
serotonin receptors.[3] This suggests its utility in the development of drugs for conditions such
as depression and schizophrenia.[3]

The primary application remains in its role as a pharmaceutical intermediate for chemical
research and drug discovery.

Safety and Handling

(3R)-1-benzylpiperidin-3-amine is associated with several hazard classifications. It may cause
severe skin burns, eye damage, and respiratory irritation.[1] Appropriate personal protective
equipment (PPE), such as gloves and safety glasses, should be used when handling this
compound. It should be stored in a cool, dry place in a tightly sealed container.

The logical relationship between the compound's properties and its handling requirements is
illustrated in the diagram below.
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Caption: Relationship between compound hazards and required safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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